Cas no 194496-74-7 (Benzonitrile, 4-(didecylamino)-)

• Product Name: Benzonitrile, 4-(didecylamino)-
• CAS No: 194496-74-7
• MF: C₂₇H₄₆N₂
• MW: 398.667547702789
• CID: 1387055
• PubChem ID: 20743162
• Update Time: 2025-04-20

Benzonitrile, 4-(didecylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(didecylamino)-
• 4-(didecylamino)benzonitrile
• 194496-74-7
• DTXSID60609573
• SCHEMBL14454643

• Inchi： 1S/C27H46N2/c1-3-5-7-9-11-13-15-17-23-29(27-21-19-26(25-28)20-22-27)24-18-16-14-12-10-8-6-4-2/h19-22H,3-18,23-24H2,1-2H3
• InChI Key： UENVJSGZXSHJCT-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C#N)=CC=1)(CCCCCCCCCC)CCCCCCCCCC

Computed Properties

• Exact Mass: 398.36638
• Monoisotopic Mass: 398.366099476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 19
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.8
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03